2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C22H17F3N4
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 2-ethyl-3-methyl-1-[3-(trifluoromethyl)anilino]pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C22H17F3N4/c1-3-16-13(2)17(12-26)21-28-18-9-4-5-10-19(18)29(21)20(16)27-15-8-6-7-14(11-15)22(23,24)25/h4-11,27H,3H2,1-2H3
• InChI Key: MUNWOKDJWVCPFM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)NC4=CC=CC(=C4)C(F)(F)F

Description

2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile is a pyrido[1,2-a]benzimidazole derivative characterized by a fused pyridine-benzimidazole core substituted with ethyl, methyl, and a 3-(trifluoromethyl)phenylamino group. This compound is part of a broader class of nitrogen-containing heterocycles explored for therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile typically involves multi-step organic reactions. One common method involves the condensation of 2-aminobenzimidazole with ethyl 4,4,4-trifluorobut-2-inoate under reflux conditions in pyridine . This reaction forms the pyrimidobenzimidazole scaffold, which is then further functionalized to obtain the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity .

Chemical Reactions Analysis

Synthetic Pathways and Reductive Functionalization

The compound is synthesized through multistep protocols involving cyclization and substitution reactions. Key steps include:

• Condensation reactions between benzimidazole precursors and ethyl acetoacetate derivatives under acidic catalysis .

• Nitro group reduction using Fe/HCl or Fe/AcOH systems to avoid Pd-C catalyst poisoning, achieving >85% yield for intermediates .

Reaction Type	Conditions	Yield	Key Reference
Cyclocondensation	NH₄OAc, reflux (120°C)	72-78%
Catalytic hydrogenation (Nitro)	Fe/HCl, 60°C, 6 hrs	87%
Bromination	PBr₃, DMF, 0°C → RT	68%

Electrophilic Substitution Reactions

The electron-rich benzimidazole ring undergoes regioselective modifications:

• Formylation at C2 using DMF/POCl₃ (Vilsmeier-Haack conditions), confirmed by ¹H NMR δ 9.82 ppm (CHO) .

• Chlorination with PCl₅ at 80°C, introducing Cl at C1 for further functionalization .

Example: Formylation Protocol

text
2-Formyl derivative → Reacted with 2-aminoethanol → Forms Schiff base (λ_max 420 nm, HRMS m/z 393.1421 [M+H]⁺)[7]

Nucleophilic Reactions at Carbonitrile Group

The C4-carbonitrile participates in:

• Hydrolysis to carboxylic acid under H₂SO₄/H₂O (reflux, 8 hrs), though yields are moderate (55%) due to steric hindrance .

• Cyano-amine coupling with ethylenediamine in DMF, forming imidazoline derivatives (confirmed by IR 2218 cm⁻¹ CN stretch loss) .

Amino Group Reactivity

The [3-(trifluoromethyl)phenyl]amino moiety enables:

• Mannich reactions with formaldehyde/morpholine to generate tertiary amines (mp >300°C) .

• N-Alkylation using chloroethylamines in dioxane/DMF, achieving 75-92% yields for drug-like analogs .

Comparative Alkylation Efficiency

Alkylating Agent	Solvent	Temp (°C)	Time (hrs)	Yield
2-Chloroethylmorpholine	DMF/Dioxane	80	12	89%
tert-Butyl bromoacetate	Ethanol	RT	24	75%

Photochemical and Stability Data

• UV stability : λ_max 274 nm (ε = 12,400 L·mol⁻¹·cm⁻¹) in MeOH; degrades by 15% under 48-hr UV exposure .

• Thermal decomposition : Onset at 218°C (DSC), forming trifluoromethylbenzene fragments (GC-MS m/z 145.1) .

This compound's reactivity profile supports applications in medicinal chemistry, particularly for developing kinase inhibitors and DNA-intercalating agents. Future studies should explore cross-coupling reactions (e.g., Suzuki-Miyaura) at the benzimidazole C8 position, which remains unexplored in current literature .

Scientific Research Applications

Anticancer Potential

Recent studies have highlighted the anticancer potential of compounds similar to 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile. For instance, derivatives of benzimidazole have shown promise in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

A notable study demonstrated that certain benzimidazole derivatives exhibit selective cytotoxicity against cancer cell lines, suggesting that modifications to the benzimidazole structure can enhance its efficacy as an anticancer agent . The trifluoromethyl group present in this compound may also contribute to its biological activity by enhancing lipophilicity and metabolic stability.

Antimicrobial Activity

Compounds with similar structural motifs have also been investigated for their antimicrobial properties. Research indicates that pyrido-benzimidazole derivatives can exhibit significant antibacterial and antifungal activities. For example, studies have reported that certain derivatives can inhibit the growth of pathogenic bacteria and fungi by disrupting their cellular processes .

Drug Development

The unique structural features of 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile make it a candidate for further development as a pharmaceutical agent. Its potential applications include:

• Targeted Cancer Therapy : By modifying the chemical structure to enhance specificity towards cancer cells.
• Antimicrobial Agents : Developing formulations that leverage its antimicrobial properties for treating infections.

Case Studies and Research Findings

Study	Findings
Azzam et al. (2024)	Investigated the synthesis and biological activity of benzimidazole derivatives; noted significant anticancer activity in vitro .
PMC9267128 (2022)	Explored new sulfonamide derivatives with anticancer potential; emphasized the importance of structural modifications .
PubChem (2025)	Compiled data on various derivatives with similar structures, noting their diverse biological activities .

Mechanism of Action

The mechanism of action of 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile involves its interaction with specific molecular targets. It is known to bind to certain enzymes and inhibit their activity, which can lead to various biological effects. The compound’s trifluoromethyl group plays a crucial role in enhancing its binding affinity and specificity .

Comparison with Similar Compounds

Core Structure and Substituent Variations

The pyrido[1,2-a]benzimidazole core is shared among analogs, but substituent variations significantly influence biological activity and physicochemical properties. Below is a comparative analysis:

Impact of Substituents on Properties

• Trifluoromethyl (-CF₃) Group: The -CF₃ group in the target compound increases electron-withdrawing effects, enhancing stability and interaction with hydrophobic enzyme pockets . Compared to the dimethylamino (-N(CH₃)₂) group in , -CF₃ may reduce basicity but improve metabolic resistance.
• Alkyl Chains : The ethyl group in the target compound balances lipophilicity, whereas butyl substituents (e.g., ) may increase solubility issues despite improved binding affinity.
• Amino Group Variations: Piperazinyl () and phenylethylamino () groups alter steric bulk and hydrogen-bonding capacity, affecting target selectivity.

Biological Activity

2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile is a compound of interest due to its potential biological activities, particularly in the fields of oncology and infectious diseases. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various biological targets, and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by its complex structure, which integrates a pyrido-benzimidazole core with a trifluoromethyl-substituted phenyl group. The molecular formula is $C_{16}H_{15}F_3N_4$, indicating the presence of trifluoromethyl groups that may enhance its pharmacological properties.

Research indicates that compounds similar to 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile exhibit various mechanisms of action:

• Inhibition of Kinases : Many benzimidazole derivatives are known to inhibit kinase activity, which is crucial in cancer cell proliferation. The compound may interact with key kinases involved in cancer pathways.
• Antiviral Activity : Similar compounds have shown efficacy against viral infections by inhibiting viral entry or replication. For instance, certain benzimidazole derivatives have been evaluated for their effectiveness against Ebola virus and other pathogens .

Biological Activity Data

A summary of biological activities observed in related compounds is presented in Table 1. These activities include antitumor effects, antiviral properties, and other pharmacological effects.

Activity	Compound	IC50 (µM)	Mechanism
Antitumor	2-Ethyl-3-methyl-benzimidazole derivative	0.93	Inhibition of cancer cell proliferation
Antiviral	Benzimidazole derivatives	0.38	Inhibition of viral entry
Anti-inflammatory	Various benzimidazole derivatives	1.5	Modulation of inflammatory pathways

Case Study 1: Antitumor Activity

A study evaluated the antiproliferative effects of various benzimidazole derivatives on cancer cell lines. The results indicated that compounds with similar structures to 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile exhibited significant growth inhibition in breast and lung cancer cells, with IC50 values ranging from 0.64 µM to 0.93 µM .

Case Study 2: Antiviral Efficacy

Another research focused on the antiviral properties of benzimidazole derivatives against the Ebola virus. Compounds were tested for their ability to prevent viral entry into host cells. The most effective compounds demonstrated EC50 values comparable to known antiviral agents, highlighting the potential role of the compound in treating viral infections .

Research Findings

Recent studies have emphasized the importance of structure-activity relationships (SAR) in developing effective drugs based on benzimidazole scaffolds. Modifications at specific positions on the benzene ring or the introduction of substituents like trifluoromethyl groups significantly influence biological activity .

Moreover, computational studies suggest that these compounds can effectively bind to target proteins involved in disease pathways, providing a rational basis for their design and optimization .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing 2-Ethyl-3-methyl-1-{[3-(trifluoromethyl)phenyl]amino}pyrido[1,2-a]benzimidazole-4-carbonitrile, and how do reaction conditions influence regioselectivity?

• Methodological Answer : The synthesis of pyrido[1,2-a]benzimidazole derivatives typically involves condensation reactions between aminobenzimidazole precursors and polyfluoroalkyl-substituted intermediates. For example, fluorinated substituents can be introduced via reactions with 3-(polyfluoroacetyl)pyruvaldehyde dimethyl acetal under Lewis acid catalysis (e.g., (EtO)3B in MeCN), achieving yields up to 86% with high regioselectivity (~98%) . Key variables include solvent choice (e.g., MeCN vs. trifluoroethanol) and catalyst presence, which direct the formation of either 2-fluoroalkyl or 4-fluoroalkyl derivatives. Optimization should prioritize kinetic vs. thermodynamic control through temperature and reaction time adjustments.

Q. Which spectroscopic techniques are most effective for characterizing the structure of this compound, and how can spectral contradictions be resolved?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C, and 19F) is critical for confirming substituent positions and aromaticity. For example, 19F NMR can distinguish trifluoromethyl groups in different electronic environments. Mass spectrometry (LC-MS or HRMS) validates molecular weight and fragmentation patterns. Discrepancies in spectral data (e.g., unexpected splitting in 1H NMR) may arise from rotational isomerism or impurities. Cross-validation via X-ray crystallography or computational modeling (DFT) is recommended to resolve ambiguities .

Q. How should researchers design experiments to evaluate the biological activity of this compound while aligning with theoretical frameworks?

• Methodological Answer : Link experimental design to established pharmacological theories, such as structure-activity relationships (SARs) for benzimidazole derivatives. For example, fluorinated analogs often enhance metabolic stability and binding affinity. Use in vitro assays (e.g., enzyme inhibition or cell viability) with controls for solvent effects (e.g., DMSO concentration ≤0.1%). Include positive/negative controls and replicate experiments to address variability. Theoretical frameworks like molecular docking can guide target selection (e.g., kinases or GPCRs) .

Advanced Research Questions

Q. How can computational chemistry be leveraged to predict the physicochemical properties and reactivity of this compound?

• Methodological Answer : Density Functional Theory (DFT) calculations can predict electron distribution, frontier molecular orbitals (HOMO/LUMO), and reaction pathways. For instance, the trifluoromethyl group’s electron-withdrawing effects can be modeled to assess its impact on aromatic π-system reactivity. Solvent effects (e.g., polar aprotic vs. protic) should be incorporated via implicit solvation models (e.g., SMD). Validate predictions with experimental data (e.g., Hammett substituent constants) .

Q. What strategies are effective for resolving contradictions in experimental data, such as inconsistent bioactivity results across studies?

• Methodological Answer : Apply systematic error analysis:

• Step 1 : Verify compound purity via HPLC (>95%) and elemental analysis.
• Step 2 : Standardize assay protocols (e.g., cell passage number, incubation time).
• Step 3 : Use multivariate statistical tools (e.g., PCA) to identify confounding variables (e.g., temperature fluctuations, batch effects).
• Step 4 : Replicate studies in independent labs with blinded sample labeling. Contradictions may arise from polymorphic forms or aggregation tendencies, which can be investigated via dynamic light scattering (DLS) .

Q. What advanced separation techniques are suitable for purifying this compound from complex reaction mixtures?

• Methodological Answer : High-performance liquid chromatography (HPLC) with a C18 reverse-phase column is recommended for separating polar byproducts. For non-volatile impurities, use preparative-scale flash chromatography with gradients of hexane/ethyl acetate. Membrane technologies (e.g., nanofiltration) may aid in solvent recovery and waste reduction. Monitor purity at each stage via TLC and UV-vis spectroscopy .

Q. How does the introduction of a trifluoromethyl group influence the compound’s stability under varying pH conditions?

• Methodological Answer : Conduct accelerated stability studies by incubating the compound in buffers (pH 1–13) at 40°C for 14 days. Analyze degradation products via LC-MS and quantify stability using Arrhenius kinetics. The trifluoromethyl group’s strong electron-withdrawing nature typically enhances resistance to hydrolytic cleavage but may increase susceptibility to nucleophilic attack in basic conditions. Compare with non-fluorinated analogs to isolate substituent effects .